Cas no 63905-45-3 (2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-)

• Product name: 2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-
• CAS No: 63905-45-3
• MF: C₇H₁₂N₂S
• MW: 156.24858
• CID: 504424
• PubChem ID: 3035130

2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,1,3-dihydro-1-(2-methylpropyl)-
• 1-Isobutyl-1H-imidazole-2-thiol
• 3-(2-methylpropyl)-1H-imidazole-2-thione
• USAF EL-66
• USAF EL-59
• 63905-45-3
• 1-Isobutyl-2-mercaptoimidazole
• 1-(2-Methylpropyl)-1H-imidazole-2-thiol
• 64038-78-4
• DTXSID00980878
• 4-24-00-00062 (Beilstein Handbook Reference)
• Imidazole, 1-isobutyl-2-mercapto-
• AKOS009271401
• BRN 0124422
• BRN 0124087
• Imidazole-2-thiol, 1-sec-butyl-
• Imidazole, 1-sec-butyl-2-mercapto-
• Imidazole-2-thiol, 1-isobutyl-

• Inchi： InChI=1S/C7H12N2S/c1-6(2)5-9-4-3-8-7(9)10/h3-4,6H,5H2,1-2H3,(H,8,10)
• InChI Key： IXAMDLPSWOZYRE-UHFFFAOYSA-N
• SMILES： CC(C)CN1C=CNC1=S

Computed Properties

• Exact Mass: 156.072
• Monoisotopic Mass: 156.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.124g/cm3
• Boiling Point: 286.956ºC at 760 mmHg
• Flash Point: 127.347ºC
• Refractive Index: 1.579
• LogP: 1.82780